Cas no 671200-68-3 (1-1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(quinolin-2-ylsulfanyl)ethan-1-one)

• Product Name: 1-1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(quinolin-2-ylsulfanyl)ethan-1-one
• CAS No: 671200-68-3
• MF: C₂₀H₂₂N₂O₂S
• MW: 354.465883731842
• CID: 5419282
• Update Time: 2025-07-24

1-1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(quinolin-2-ylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(2-quinolinylsulfanyl)ethanone
• Ethanone, 1-[1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl]-2-(2-quinolinylthio)-
• 1-1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(quinolin-2-ylsulfanyl)ethan-1-one

• Inchi： 1S/C20H22N2O2S/c1-14-12-17(15(2)22(14)10-11-24-3)19(23)13-25-20-9-8-16-6-4-5-7-18(16)21-20/h4-9,12H,10-11,13H2,1-3H3
• InChI Key： LJMUEFAZNGKRAQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(C)N(CCOC)C=1C)CSC1C=CC2C(N=1)=CC=CC=2

Additional information on 1-1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(quinolin-2-ylsulfanyl)ethan-1-one

Research Briefing on 1-1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(quinolin-2-ylsulfanyl)ethan-1-one (CAS: 671200-68-3)

In recent years, the compound 1-1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(quinolin-2-ylsulfanyl)ethan-1-one (CAS: 671200-68-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole and quinoline moieties, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 1-1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(quinolin-2-ylsulfanyl)ethan-1-one involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structural complexity, particularly the presence of the quinoline sulfanyl group, has been a focal point for researchers aiming to enhance its pharmacological properties.

From a biological perspective, this compound has demonstrated notable activity in modulating specific cellular pathways. Preliminary in vitro studies indicate its efficacy in targeting enzymes involved in inflammatory and oncogenic processes. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its inhibitory effects on key kinases, suggesting potential applications in cancer therapy. Additionally, its ability to interact with sulfhydryl groups in proteins opens avenues for exploring its role in redox regulation and oxidative stress management.

Further investigations into the pharmacokinetics and toxicity profile of 1-1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(quinolin-2-ylsulfanyl)ethan-1-one are underway. Early-stage animal models have shown favorable bioavailability and minimal off-target effects, which are encouraging for its transition to clinical trials. However, challenges such as metabolic stability and long-term safety remain to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 1-1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl-2-(quinolin-2-ylsulfanyl)ethan-1-one represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and biological activities underscore its potential for addressing unmet medical needs. Continued research and development will be essential to fully elucidate its therapeutic capabilities and bring it closer to clinical application.